1-[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-propyl-1H-imidazole

• Molecular Formula: C14H17ClN2O4S
• Molecular Weight: 344.8 g/mol
• IUPAC Name: 1-(4-chloro-2,5-dimethoxyphenyl)sulfonyl-2-propylimidazole
• InChI: InChI=1S/C14H17ClN2O4S/c1-4-5-14-16-6-7-17(14)22(18,19)13-9-11(20-2)10(15)8-12(13)21-3/h6-9H,4-5H2,1-3H3
• InChI Key: VCKGDVOOUWKQKX-UHFFFAOYSA-N
• SMILES: CCCC1=NC=CN1S(=O)(=O)C2=C(C=C(C(=C2)OC)Cl)OC

Description

1-[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-propyl-1H-imidazole, also known as CDB-2914, is a synthetic steroid receptor modulator that has been studied for its potential use as a contraceptive and for its anti-tumor properties. This compound has been shown to bind to the progesterone receptor and inhibit its activity, leading to a decrease in progesterone-mediated signaling.

Mechanism of Action

1-[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-propyl-1H-imidazole binds to the progesterone receptor and inhibits its activity, leading to a decrease in progesterone-mediated signaling. This results in a decrease in the proliferation of cells that are dependent on progesterone signaling, such as tumor cells and endometrial cells. This compound has also been shown to have anti-inflammatory effects, which may contribute to its potential use in the treatment of endometriosis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-tumor and anti-inflammatory effects, it has been shown to decrease the thickness of the endometrium, inhibit ovulation, and decrease the levels of certain hormones such as luteinizing hormone and follicle-stimulating hormone. It has also been shown to have a favorable safety profile in clinical trials, with no serious adverse events reported.

Advantages and Limitations for Lab Experiments

1-[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-propyl-1H-imidazole has several advantages for lab experiments, including its high purity and high yields of synthesis. It has also been shown to have a favorable safety profile, which is important for conducting experiments in animals and humans. However, one limitation of this compound is that it is not a selective progesterone receptor modulator, meaning that it may have off-target effects on other receptors.

Future Directions

There are several future directions for the study of 1-[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-propyl-1H-imidazole. One area of research is the development of more selective progesterone receptor modulators, which may have fewer off-target effects. Another area of research is the use of this compound in combination with other drugs for the treatment of endometriosis and other conditions. Additionally, the anti-tumor properties of this compound could be further explored for the treatment of various types of cancer.

Synthesis Methods

The synthesis of 1-[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-propyl-1H-imidazole involves the reaction of 4-chloro-2,5-dimethoxybenzenesulfonyl chloride with propylamine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with imidazole to yield the final product. The synthesis has been optimized to yield high purity and high yields of this compound.

Scientific Research Applications

1-[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-2-propyl-1H-imidazole has been studied for its potential use as a contraceptive by inhibiting the activity of the progesterone receptor. It has also been studied for its anti-tumor properties, as progesterone signaling has been implicated in the growth of certain types of tumors. In addition, this compound has been studied for its potential use in the treatment of endometriosis, a condition in which tissue similar to the lining of the uterus grows outside of the uterus.